2-[(5-Bromo-2-chlorophenyl)methyl-methylamino]acetonitrile

• IUPAC Name: 2-[(5-bromo-2-chlorophenyl)methyl-methylamino]acetonitrile
• InChI: InChI=1S/C10H10BrClN2/c1-14(5-4-13)7-8-6-9(11)2-3-10(8)12/h2-3,6H,5,7H2,1H3
• InChI Key: ALJCMCQFJDENFB-UHFFFAOYSA-N
• Canonical SMILES: CN(CC#N)CC1=C(C=CC(=C1)Br)Cl
• Molecular Formula: C10H10BrClN2
• Molecular Weight: 273.55 g/mol

Description

2-[(5-Bromo-2-chlorophenyl)methyl-methylamino]acetonitrile, commonly known as BCMMA, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the acetonitrile family of compounds and is known for its ability to selectively target specific proteins in the body.

Mechanism of Action

The mechanism of action of BCMMA is not fully understood, but it is believed to work by binding to specific proteins in the body. These proteins are involved in various cellular processes, including cell growth and division. By selectively targeting these proteins, BCMMA can disrupt the growth and division of cancer cells, leading to their death.
Biochemical and Physiological Effects:
BCMMA has been shown to have a number of biochemical and physiological effects in the body. In addition to its potential anti-cancer properties, it has also been shown to have anti-inflammatory and analgesic effects. It has also been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of BCMMA for lab experiments is its selectivity for specific proteins. This makes it a valuable tool for studying the role of these proteins in various cellular processes. However, one of the limitations of BCMMA is its potential toxicity. It is important to use caution when handling this compound and to follow proper safety protocols.

Future Directions

There are many potential future directions for research on BCMMA. One area of interest is in the development of new cancer treatments based on this compound. Researchers are also exploring its potential use in treating other diseases, such as neurological disorders and autoimmune diseases. Additionally, there is ongoing research into the mechanism of action of BCMMA, which could lead to a better understanding of its potential applications in scientific research.

Synthesis Methods

The synthesis of BCMMA is a complex process that involves several steps. One of the most common methods of synthesis involves the reaction of 5-bromo-2-chlorobenzyl chloride with methylamine in the presence of a base such as sodium hydroxide. The resulting product is then treated with acetonitrile to yield BCMMA.

Scientific Research Applications

BCMMA has been the subject of numerous scientific studies due to its potential applications in various fields. One of the most promising areas of research is in the development of new cancer treatments. BCMMA has been shown to selectively target cancer cells while leaving healthy cells unharmed, making it a promising candidate for cancer therapy.